![molecular formula C8H4ClNO2 B12863574 1-Oxo-1H-pyrrolizine-2-carbonyl chloride CAS No. 81400-08-0](/img/structure/B12863574.png)
1-Oxo-1H-pyrrolizine-2-carbonyl chloride
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Overview
Description
1-Oxo-1H-pyrrolizine-2-carbonyl chloride is a heterocyclic compound with the molecular formula C8H4ClNO2. It is part of the pyrrolizine family, which is known for its diverse biological activities and applications in medicinal chemistry . This compound is characterized by a pyrrolizine ring fused with a carbonyl chloride group, making it a valuable intermediate in organic synthesis.
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-Oxo-1H-pyrrolizine-2-carbonyl chloride can be synthesized through various methods. One common approach involves the reaction of pyrrolizine derivatives with thionyl chloride (SOCl2) under controlled conditions . The reaction typically requires an inert atmosphere and a solvent such as dichloromethane to facilitate the conversion.
Industrial Production Methods: In an industrial setting, the production of this compound involves large-scale reactions using automated reactors. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization and chromatography to ensure the final product meets the required specifications .
Chemical Reactions Analysis
Types of Reactions: 1-Oxo-1H-pyrrolizine-2-carbonyl chloride undergoes various chemical reactions, including:
Substitution Reactions: The carbonyl chloride group can be substituted with nucleophiles such as amines, alcohols, and thiols to form corresponding amides, esters, and thioesters.
Oxidation and Reduction: The compound can be oxidized to form carboxylic acids or reduced to yield alcohols and aldehydes.
Common Reagents and Conditions:
Major Products:
Substitution: Amides, esters, and thioesters.
Oxidation: Carboxylic acids.
Reduction: Alcohols and aldehydes.
Scientific Research Applications
1-Oxo-1H-pyrrolizine-2-carbonyl chloride has a wide range of applications in scientific research:
Chemistry: It serves as a building block for the synthesis of complex organic molecules and heterocyclic compounds.
Biology: The compound is used in the development of bioactive molecules with potential therapeutic properties.
Industry: The compound is utilized in the production of agrochemicals, dyes, and polymers.
Properties
81400-08-0 | |
Molecular Formula |
C8H4ClNO2 |
Molecular Weight |
181.57 g/mol |
IUPAC Name |
1-oxopyrrolizine-2-carbonyl chloride |
InChI |
InChI=1S/C8H4ClNO2/c9-8(12)5-4-10-3-1-2-6(10)7(5)11/h1-4H |
InChI Key |
ODWJMLWUJRBIBW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN2C=C(C(=O)C2=C1)C(=O)Cl |
Origin of Product |
United States |
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